Cas no 1004451-94-8 (4-bromo-1-(3-methylphenyl)methyl-1H-pyrazol-3-amine)

4-Bromo-1-(3-methylphenyl)methyl-1H-pyrazol-3-amine is a brominated pyrazole derivative featuring a 3-methylbenzyl substituent at the 1-position and an amine group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bromine moiety enhances reactivity for further functionalization, while the aromatic methyl group contributes to stability and lipophilicity. The amine functionality allows for derivatization, making it valuable for constructing heterocyclic frameworks. Suitable for cross-coupling reactions and nucleophilic substitutions, this compound is useful in medicinal chemistry research for designing bioactive molecules. High purity grades ensure consistent performance in synthetic applications.

4-bromo-1-(3-methylphenyl)methyl-1H-pyrazol-3-amine structure

1004451-94-8 structure

Product Name:4-bromo-1-(3-methylphenyl)methyl-1H-pyrazol-3-amine

CAS No:1004451-94-8

MF:C₁₁H₁₂BrN₃

MW:266.13708114624

MDL:MFCD02254034

CID:3057787

PubChem ID:7176056

Update Time:2025-10-07

4-bromo-1-(3-methylphenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-(3-methyl-benzyl)-1 H -pyrazol-3-ylamine
- AKOS B001335
- ART-CHEM-BB B001335
- 4-BROMO-1-(3-METHYLBENZYL)-1H-PYRAZOL-3-AMINE
- 4-BROMO-1-(3-METHYL-BENZYL)-1H-PYRAZOL-3-YLAMINE
- 4-bromo-1-(3-methylphenyl)methyl-1H-pyrazol-3-amine
- 1004451-94-8
- 4-Bromo-1-[(3-methylphenyl)methyl]-1h-pyrazol-3-amine
- AKOS000304496
- EQB45194
- 4-bromo-1-[(3-methylphenyl)methyl]pyrazol-3-amine
- EN300-227895
- CS-0240336
- BBL039490
- STK348790
- MDL： MFCD02254034
- Inchi： 1S/C11H12BrN3/c1-8-3-2-4-9(5-8)6-15-7-10(12)11(13)14-15/h2-5,7H,6H2,1H3,(H2,13,14)
- InChI Key： BORUZMIUFOFHOW-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NN(C=1)CC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 265.02146Da
Monoisotopic Mass: 265.02146Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 43.8Å²

4-bromo-1-(3-methylphenyl)methyl-1H-pyrazol-3-amine Pricemore >>

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